3-((2-(2,4-dimethylphenyl)-2-oxoethyl)thio)-7-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one

• IUPAC Name: 3-[2-(2,4-dimethylphenyl)-2-oxoethyl]sulfanyl-7-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C23H22N4O3S/c1-4-30-18-8-6-17(7-9-18)26-11-12-27-21(22(26)29)24-25-23(27)31-14-20(28)19-10-5-15(2)13-16(19)3/h5-13H,4,14H2,1-3H3
• InChI Key: LYJSHEICJFTGSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN3C(=NN=C3SCC(=O)C4=C(C=C(C=C4)C)C)C2=O
• Molecular Formula: C23H22N4O3S
• Molecular Weight: 434.5 g/mol
• CAS No.: 1242997-09-6

Description

This compound belongs to the [1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one family, characterized by a fused triazole-pyrazinone core. Key structural features include:

• 3-position substitution: A thio-linked 2-(2,4-dimethylphenyl)-2-oxoethyl group, enhancing steric bulk and modulating electronic properties.

The synthesis follows a general route for 3,7-disubstituted derivatives, involving condensation of carboxylic acids with hydrazinopyrazinones under reflux conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-((2-(2,4-dimethylphenyl)-2-oxoethyl)thio)-7-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one typically involves multiple steps, starting from readily available starting materialsThe reaction conditions often include the use of catalysts, such as copper or palladium, and solvents like dimethyl sulfoxide (DMSO) or acetonitrile .

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors, which allow for better control over reaction parameters and scalability. Additionally, purification techniques such as recrystallization or chromatography are employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

3-((2-(2,4-dimethylphenyl)-2-oxoethyl)thio)-7-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the functional groups present

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in the presence of a catalyst.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated solvents and bases like potassium carbonate.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce alcohols or amines.

Scientific Research Applications

3-((2-(2,4-dimethylphenyl)-2-oxoethyl)thio)-7-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer or infectious diseases.

Industry: Utilized in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 3-((2-(2,4-dimethylphenyl)-2-oxoethyl)thio)-7-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist. The exact pathways involved depend on the specific biological context and the target molecules .

Comparison with Similar Compounds

Structural Analogues

A. 7-(4-ethoxyphenyl)-3-{[2-(3-methoxyphenyl)-2-oxoethyl]thio}[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one

• Key Difference : The 3-substituent features a 3-methoxyphenyl group instead of 2,4-dimethylphenyl.
• Impact: Reduced steric hindrance due to the absence of methyl groups at positions 2 and 3.

B. 8-amino-2-phenyl-6-(4-(2-(piperidin-1-yl)ethoxy)phenyl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one

• Key Difference: An amino group at position 8 and a piperidine-linked ethoxy group at position 5.
• Impact: The amino group introduces hydrogen-bonding capacity, which may improve target binding affinity.

C. 4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-one

• Key Difference : A trifluoromethyl group on the triazolo ring and a fluorinated phenyl group.
• Impact: Fluorine atoms enhance electronegativity and metabolic stability.

Physicochemical Properties

Property	Target Compound	3-Methoxyphenyl Analog	8-Amino Derivative	Trifluoromethyl Derivative
Lipophilicity (LogP)	High (due to ethoxy/dimethyl)	Moderate (methoxy group)	Moderate (polar amino)	Low (fluorine electronegativity)
Melting Point	Not reported	Not reported	213–214°C	Not reported
Solubility	Low in polar solvents	Higher in polar solvents	Moderate in DMSO	High in aprotic solvents

Bioactivity Insights (Indirect Evidence)

• Fluorinated derivatives () may exhibit enhanced metabolic stability due to fluorine’s resistance to oxidation.

Biological Activity

The compound 3-((2-(2,4-dimethylphenyl)-2-oxoethyl)thio)-7-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one , with CAS Number 1242930-95-5 , is a member of the triazole family known for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{17}N_{4}O_{2}S$, with a molecular weight of 408.5 g/mol . The structure features a triazole ring fused with a pyrazine moiety and incorporates a thioether linkage that may contribute to its biological properties.

Property	Value
Molecular Formula	C21H17N4O2S
Molecular Weight	408.5 g/mol
CAS Number	1242930-95-5

Anticancer Activity

Recent studies have highlighted the anticancer potential of triazole derivatives. For example, compounds similar to the one have been screened for cytotoxicity against various human cancer cell lines. Notably, compounds with thioether functionalities exhibited significant cytotoxic effects against MCF-7 (breast cancer) and Bel-7402 (liver cancer) cell lines. The structure-activity relationship (SAR) analysis indicated that the presence of electron-donating groups on the aromatic rings enhances anticancer activity .

Antimicrobial Properties

The compound's structural features suggest potential antimicrobial activity. Related triazole derivatives have shown promising antibacterial effects against pathogenic bacteria. For instance, benzothioate derivatives derived from similar structures displayed significant antibacterial activity compared to standard antibiotics like chloramphenicol .

The mechanism through which this compound exerts its biological effects may involve interaction with specific cellular targets such as enzymes or receptors involved in cell proliferation and apoptosis. Molecular dynamics simulations have indicated that similar compounds interact with proteins primarily through hydrophobic contacts and hydrogen bonding, suggesting a complex interplay between structure and function .

Case Studies

• Cytotoxicity Study :
  A study conducted on several triazole derivatives revealed that modifications in the phenyl ring significantly influenced cytotoxicity. The compound was evaluated alongside others for its ability to induce apoptosis in cancer cells. Results indicated that certain substitutions led to enhanced potency against MCF-7 cells, demonstrating its potential as an anticancer agent .
• Antibacterial Screening :
  In another investigation, derivatives were synthesized and tested against a panel of bacterial strains. The results showed that compounds with thioether linkages exhibited superior antibacterial activity compared to their non-thioether counterparts. This highlights the importance of specific functional groups in enhancing biological efficacy .